Cas no 891536-82-6 (3-(3-Chlorophenyl)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-propenamide)

• Product Name: 3-(3-Chlorophenyl)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-propenamide
• CAS No: 891536-82-6
• MF: C₁₈H₁₃ClN₂O₃
• MW: 340.76042342186
• CID: 5455138
• PubChem ID: 17546131
• Update Time: 2025-06-08

3-(3-Chlorophenyl)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(3-chlorophenyl)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide
• 3-(3-chlorophenyl)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide
• 891536-82-6
• Z44390870
• EN300-26597656
• AKOS000953752
• 3-(3-Chlorophenyl)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-propenamide

• Inchi： 1S/C18H13ClN2O3/c19-14-3-1-2-12(9-14)8-13(11-20)18(22)21-15-4-5-16-17(10-15)24-7-6-23-16/h1-5,8-10H,6-7H2,(H,21,22)
• InChI Key： ZMMIHALKHICMFY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCCOC2=C1)(=O)C(C#N)=CC1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 340.0614700g/mol
• Monoisotopic Mass: 340.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.408±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 572.5±50.0 °C(Predicted)
• pka: 9.96±0.20(Predicted)

Additional information on 3-(3-Chlorophenyl)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-propenamide

Comprehensive Overview of 3-(3-Chlorophenyl)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-propenamide (CAS No. 891536-82-6)

The compound 3-(3-Chlorophenyl)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-propenamide, identified by its CAS No. 891536-82-6, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a chlorophenyl group, a cyano functionality, and a benzodioxin moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "What is the role of 3-(3-Chlorophenyl)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-propenamide in drug discovery?" and "How does CAS No. 891536-82-6 contribute to agrochemical advancements?".

In recent years, the demand for highly functionalized organic compounds has surged, driven by the need for innovative solutions in drug development and crop protection. The 3-(3-Chlorophenyl)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-propenamide stands out due to its versatile reactivity and potential as a building block for small-molecule inhibitors. Researchers are particularly intrigued by its ability to interact with biological targets, such as enzymes and receptors, which aligns with the growing trend of precision medicine and targeted therapies. Questions like "What are the synthetic routes for CAS No. 891536-82-6?" and "How can this compound be optimized for better bioavailability?" are frequently explored in academic and industrial settings.

The benzodioxin component of this compound is noteworthy for its prevalence in pharmacologically active molecules, often associated with anti-inflammatory and neuroprotective effects. This has led to increased scrutiny of 891536-82-6 in the context of central nervous system (CNS) disorders, a hot topic in modern healthcare. Additionally, the cyano group offers opportunities for further chemical modifications, making it a valuable intermediate in medicinal chemistry. Searches such as "How does the chlorophenyl group influence the compound's activity?" and "What are the safety profiles of 3-(3-Chlorophenyl)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-propenamide?" reflect the compound's multifaceted appeal.

From an agrochemical perspective, CAS No. 891536-82-6 has garnered attention for its potential as a pesticide intermediate. With the global push toward sustainable farming and reduced environmental impact, researchers are investigating its efficacy in controlling pests while minimizing ecological harm. Queries like "Can 3-(3-Chlorophenyl)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-propenamide be used in organic farming?" and "What are its degradation products in soil?" highlight the compound's relevance in addressing contemporary agricultural challenges.

In summary, 3-(3-Chlorophenyl)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-propenamide (CAS No. 891536-82-6) is a compound of significant scientific and industrial interest. Its structural complexity and functional diversity make it a promising candidate for drug discovery, agrochemical innovation, and beyond. As research continues to unfold, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.